Cas no 2229589-72-2 (methyl 3-(3-aminopropyl)-4-(dimethylamino)benzoate)

• Product Name: methyl 3-(3-aminopropyl)-4-(dimethylamino)benzoate
• CAS No: 2229589-72-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5937750
• PubChem ID: 165974813
• Update Time: 2025-10-29

methyl 3-(3-aminopropyl)-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-aminopropyl)-4-(dimethylamino)benzoate
• 2229589-72-2
• EN300-1768580

• Inchi： 1S/C13H20N2O2/c1-15(2)12-7-6-11(13(16)17-3)9-10(12)5-4-8-14/h6-7,9H,4-5,8,14H2,1-3H3
• InChI Key： OBUASXIXJMDQNF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)CCCN)N(C)C)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on methyl 3-(3-aminopropyl)-4-(dimethylamino)benzoate

Research Briefing on Methyl 3-(3-aminopropyl)-4-(dimethylamino)benzoate (CAS: 2229589-72-2)

Methyl 3-(3-aminopropyl)-4-(dimethylamino)benzoate (CAS: 2229589-72-2) is a chemically synthesized compound with potential applications in pharmaceutical and biomedical research. Recent studies have focused on its role as a versatile intermediate in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The compound's structural features, including the dimethylamino and aminopropyl functional groups, make it a promising candidate for drug design. Researchers have explored its utility in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, which show potential for treating certain types of cancer.

In addition to its role in drug synthesis, methyl 3-(3-aminopropyl)-4-(dimethylamino)benzoate has been investigated for its pharmacokinetic properties. A recent preclinical study highlighted its favorable absorption and distribution profiles, suggesting its suitability for oral administration. However, further optimization is required to enhance its metabolic stability and reduce potential off-target effects.

Another area of interest is the compound's application in neuropharmacology. Preliminary findings indicate that derivatives of methyl 3-(3-aminopropyl)-4-(dimethylamino)benzoate may modulate neurotransmitter systems, offering new avenues for treating neurodegenerative disorders. Ongoing research aims to elucidate the precise mechanisms of action and evaluate its safety profile in animal models.

Despite these promising developments, challenges remain in scaling up the synthesis of methyl 3-(3-aminopropyl)-4-(dimethylamino)benzoate and its derivatives. Recent advancements in green chemistry and catalytic processes have shown potential for improving yield and reducing environmental impact. Collaborative efforts between academia and industry are essential to address these challenges and accelerate translational research.

In conclusion, methyl 3-(3-aminopropyl)-4-(dimethylamino)benzoate (CAS: 2229589-72-2) represents a valuable tool in modern drug discovery. Its multifaceted applications underscore the importance of continued research to unlock its full therapeutic potential. Future studies should focus on optimizing its chemical properties, expanding its biological targets, and advancing clinical evaluation.